Cas no 2503155-65-3 ((3S)-3-phenoxypiperidine hydrochloride)

• Product Name: (3S)-3-phenoxypiperidine hydrochloride
• CAS No: 2503155-65-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD32647280
• CID: 5670876
• PubChem ID: 155822494
• Update Time: 2025-06-09

(3S)-3-phenoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-phenoxypiperidine hydrochloride
• 2503155-65-3
• EN300-27112749
• (3S)-3-Phenoxypiperidine;hydrochloride

• MDL： MFCD32647280
• Inchi： 1S/C11H15NO.ClH/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11;/h1-3,5-6,11-12H,4,7-9H2;1H/t11-;/m0./s1
• InChI Key： NOIVAVLUDPXIBM-MERQFXBCSA-N
• SMILES： Cl.O(C1C=CC=CC=1)[C@@H]1CNCCC1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3S)-3-phenoxypiperidine hydrochloride

Comprehensive Overview of (3S)-3-phenoxypiperidine hydrochloride (CAS No. 2503155-65-3)

(3S)-3-phenoxypiperidine hydrochloride (CAS No. 2503155-65-3) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its phenoxy substitution at the 3-position of the piperidine ring, is often explored for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for chiral building blocks like (3S)-3-phenoxypiperidine hydrochloride has surged, driven by the growing focus on enantioselective synthesis in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for neuroactive compounds, given the piperidine scaffold's prevalence in drugs targeting receptors such as serotonin and dopamine. The compound's CAS No. 2503155-65-3 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains.

One of the most frequently searched questions related to this compound is: "What are the applications of (3S)-3-phenoxypiperidine hydrochloride in drug development?" Studies suggest its utility in designing small-molecule inhibitors and allosteric modulators, especially for GPCRs (G-protein-coupled receptors). Its phenoxy group contributes to enhanced binding affinity, while the piperidine core offers conformational flexibility, a trait highly valued in rational drug design. These features align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

Another hot topic is the synthetic routes for (3S)-3-phenoxypiperidine hydrochloride. Organic chemists often debate the efficiency of asymmetric hydrogenation versus enzymatic resolution for producing the (3S)-enantiomer with high optical purity. Recent advancements in catalytic methodologies have reduced production costs, addressing a key concern for scale-up in the pharmaceutical industry. The compound's CAS No. 2503155-65-3 is frequently cited in patents and journals, underscoring its commercial and academic relevance.

From a regulatory standpoint, (3S)-3-phenoxypiperidine hydrochloride is classified as a non-hazardous research chemical under standard handling conditions. However, users often search for "safety data sheets for CAS 2503155-65-3" to ensure compliance with laboratory protocols. Its stability under ambient temperatures and compatibility with common solvents like DMSO and ethanol further enhance its practicality in experimental settings.

In summary, (3S)-3-phenoxypiperidine hydrochloride (CAS No. 2503155-65-3) represents a versatile and scientifically valuable compound. Its applications span from CNS drug discovery to catalysis research, reflecting the interdisciplinary nature of modern chemistry. As the pharmaceutical industry continues to prioritize chiral specificity and sustainable synthesis, this compound is poised to remain a focal point of innovation.